4-Chloro-6-methyl-2-(methylthio)pyrimidine
Overview
Description
Synthesis Analysis
The synthesis of related pyrimidine derivatives often involves multistep processes starting from basic precursors. For instance, a rapid synthetic method for 2-chloro-4-(3-nitrophenoxy) thieno[3, 2-d]pyrimidine, an important intermediate for small molecule anticancer drugs, has been established through cyclization, chlorination, and nucleophilic substitution steps, achieving a total yield of 42.4% (Zhou et al., 2019). Similarly, the synthesis of 2-methylthio-4,6-difluorin pyrimidine, an intermediate of herbicide diclosulam, demonstrates the significance of selecting optimal reaction conditions and reagents for efficient synthesis (Li-li, 2007).
Molecular Structure Analysis
X-ray crystallography studies provide insight into the molecular structure of pyrimidine derivatives. For example, 2-amino-4-chloro-5-formyl-6-[methyl(2-methylphenyl)amino]pyrimidine and its analogs form hydrogen-bonded sheets, showcasing the importance of N-H...N and N-H...O hydrogen bonds in their crystal structures (Trilleras et al., 2009).
Chemical Reactions and Properties
Pyrimidine derivatives exhibit a range of chemical behaviors depending on their substituents. Their reactivity has been studied through the synthesis of various substituted molecules, demonstrating their potential as intermediates for further chemical transformations. For instance, reactions of 6-[(dimethylamino)methylene]aminouracil with heterocumulenes yield novel pyrimido[4,5-d]pyrimidines, highlighting a convenient method for direct synthesis under thermal conditions (Prajapati & Thakur, 2005).
Scientific Research Applications
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Anti-inflammatory Applications
- Field : Medicinal Chemistry
- Summary : Pyrimidines, including 4-Chloro-6-methyl-2-(methylthio)pyrimidine, have been found to have anti-inflammatory effects. These effects are attributed to their inhibitory response against the expression and activities of certain vital inflammatory mediators .
- Methods : Various methods for the synthesis of pyrimidines are described in the literature .
- Results : Literature studies reveal that a large number of pyrimidines exhibit potent anti-inflammatory effects .
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Cancer Treatment
- Field : Oncology
- Summary : Pyrimidine derivatives, including 4-Chloro-6-methyl-2-(methylthio)pyrimidine, have shown promising anticancer activity. They exert their anticancer potential through different action mechanisms, one of which is inhibiting protein kinases .
- Methods : The reaction of 4-chloro-6-methylmercaptopyrazolo[3,4-d]pyrimidine with 3-fluoroaniline in the presence of Hunig’s base in n-butanol yielded a compound which upon oxidation with m-CPBA followed by nucleophilic displacement of the resulting activated methylsulfonyl groups with hydroxylamines gave the target .
- Results : These pyrimidine derivatives have shown promising results in inhibiting the growth of cancer cells .
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Kinase Inhibition
- Field : Biochemistry
- Summary : 4-Chloro-6-methyl-2-(methylthio)pyrimidine has been used in the synthesis of 2,4-disubstituted pyrimidines, a novel class of KDR kinase inhibitors .
- Methods : The compound is used as a building block in medicinal chemistry synthesis .
- Results : The synthesized pyrimidines have shown promising results as kinase inhibitors .
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Synthesis of Marine Alkaloid Variolin B
- Field : Marine Chemistry
- Summary : 4-Chloro-6-methyl-2-(methylthio)pyrimidine has been used in the total synthesis of the marine alkaloid variolin B .
- Methods : The compound is used as a building block in medicinal chemistry synthesis .
- Results : The synthesized variolin B has shown promising results in various biological studies .
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Synthesis of 2-Hydroxy-4-pyrimidinecarboxylic Acid
- Field : Organic Chemistry
- Summary : 4-Chloro-6-methyl-2-(methylthio)pyrimidine is used in the synthesis of 2-hydroxy-4-pyrimidinecarboxylic acid .
- Methods : The compound is used as a building block in medicinal chemistry synthesis .
- Results : The synthesized 2-hydroxy-4-pyrimidinecarboxylic acid has shown promising results in various biological studies .
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Pharmaceutical Applications
- Field : Pharmaceutical Chemistry
- Summary : Pyrimidines, including 4-Chloro-6-methyl-2-(methylthio)pyrimidine, have been found to have various pharmaceutical applications such as diuretics, anti-inflammatory, anti-malarial, and anti-tumor agents .
- Methods : Various methods for the synthesis of pyrimidines are described in the literature .
- Results : Literature studies reveal that a large number of pyrimidines exhibit potent pharmaceutical effects .
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Synthesis of Pyrazolo[3,4-d]pyrimidines
- Field : Organic Chemistry
- Summary : 4-Chloro-6-methyl-2-(methylthio)pyrimidine has been used in the synthesis of pyrazolo[3,4-d]pyrimidines .
- Methods : The compound is used as a building block in medicinal chemistry synthesis .
- Results : The synthesized pyrazolo[3,4-d]pyrimidines have shown promising results in various biological studies .
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Synthesis of 2,4-Disubstituted Pyrimidines
- Field : Medicinal Chemistry
- Summary : 4-Chloro-6-methyl-2-(methylthio)pyrimidine is used in the synthesis of 2,4-disubstituted pyrimidines, a novel class of KDR kinase inhibitors .
- Methods : The compound is used as a building block in medicinal chemistry synthesis .
- Results : The synthesized 2,4-disubstituted pyrimidines have shown promising results as kinase inhibitors .
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Synthesis of 2-Hydroxy-4-pyrimidinecarboxylic Acid
- Field : Organic Chemistry
- Summary : 4-Chloro-6-methyl-2-(methylthio)pyrimidine is used in the synthesis of 2-hydroxy-4-pyrimidinecarboxylic acid .
- Methods : The compound is used as a building block in medicinal chemistry synthesis .
- Results : The synthesized 2-hydroxy-4-pyrimidinecarboxylic acid has shown promising results in various biological studies .
Safety And Hazards
4-Chloro-6-methyl-2-(methylthio)pyrimidine causes severe skin burns and eye damage . It may also cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
4-chloro-6-methyl-2-methylsulfanylpyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2S/c1-4-3-5(7)9-6(8-4)10-2/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALMBOXQFPLQVLF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SC)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10286934 | |
Record name | 4-Chloro-6-methyl-2-(methylthio)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10286934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-6-methyl-2-(methylthio)pyrimidine | |
CAS RN |
17119-73-2 | |
Record name | 17119-73-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=48354 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Chloro-6-methyl-2-(methylthio)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10286934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Chloro-6-methyl-2-(methylthio)pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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